Cas no 61589-24-0 (1H-Indole-1-carboxamide, 2,3-dihydro-N-(1-methylethyl)-)

1H-Indole-1-carboxamide, 2,3-dihydro-N-(1-methylethyl)- structure
61589-24-0 structure
Product Name:1H-Indole-1-carboxamide, 2,3-dihydro-N-(1-methylethyl)-
CAS No:61589-24-0
MF:C12H16N2O
MW:204.268242835999
CID:473744
PubChem ID:47173416
Update Time:2025-04-19

1H-Indole-1-carboxamide, 2,3-dihydro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-carboxamide, 2,3-dihydro-N-(1-methylethyl)-
    • N-propan-2-yl-2,3-dihydroindole-1-carboxamide
    • N-isopropyl-1-indolinecarboxamide
    • DTXSID20677677
    • 61589-24-0
    • N-(Propan-2-yl)-2,3-dihydro-1H-indole-1-carboxamide
    • Inchi: 1S/C12H16N2O/c1-9(2)13-12(15)14-8-7-10-5-3-4-6-11(10)14/h3-6,9H,7-8H2,1-2H3,(H,13,15)
    • InChI Key: GSBHWFRJIBYTAD-UHFFFAOYSA-N
    • SMILES: O=C(NC(C)C)N1C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 204.12638
  • Monoisotopic Mass: 204.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2
  • XLogP3: 1.9

Experimental Properties

  • PSA: 32.34

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